Cas no 58123-69-6 (3-Bromo-4-cyanobenzoic acid)

• Product Name: 3-Bromo-4-cyanobenzoic acid
• CAS No: 58123-69-6
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD09261042
• CID: 1027122
• Update Time: 2025-08-02

3-Bromo-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyanobenzoic acid
• 3-Brom-4-chlor-thieno-<3,2-c>-pyridin
• 3-Brom-4-chlorthieno<pyridin
• 3-Bromo-4-cyanobenzoicacid
• 3-Bromo-4-cyano-benzoic acid
• WAFUFPLTXVDCNT-UHFFFAOYSA-N
• RP05382
• FCH1391918
• TRA0070775
• SY022572
• 3-Bromo-4-cyanobenzoic acid, AldrichCPR
• AX8208738
• ST24028435
• Y9535

• MDL： MFCD09261042
• Inchi： 1S/C8H4BrNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
• InChI Key： WAFUFPLTXVDCNT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 224.94300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Topological Polar Surface Area: 61.1

Experimental Properties

• PSA: 61.09000
• LogP: 2.01898

3-Bromo-4-cyanobenzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-Bromo-4-cyanobenzoic acid

Comprehensive Overview of 3-Bromo-4-cyanobenzoic acid (CAS No. 58123-69-6): Properties, Applications, and Industry Insights

3-Bromo-4-cyanobenzoic acid (CAS No. 58123-69-6) is a high-value organic compound widely utilized in pharmaceutical synthesis, agrochemical development, and advanced material research. This halogenated benzoic acid derivative features a bromine substituent at the 3-position and a cyano group at the 4-position, making it a versatile building block for cross-coupling reactions and heterocyclic compound synthesis. Its molecular formula C₈H₄BrNO₂ and precise structural attributes have garnered significant attention from researchers exploring small molecule drug discovery and functional materials.

Recent trends in green chemistry have amplified interest in 3-Bromo-4-cyanobenzoic acid as a precursor for sustainable synthesis routes. Laboratories increasingly seek eco-friendly bromination methods and catalytic cyanation techniques to produce this compound with reduced environmental impact. The compound's role in metal-organic frameworks (MOFs) development has also emerged as a hot topic, particularly for applications in molecular recognition and sensor technologies.

From a commercial perspective, 58123-69-6 has seen growing demand in the electronic chemicals sector, where its derivatives contribute to organic semiconductors and photovoltaic materials. Analytical data reveals that searches for "3-Bromo-4-cyanobenzoic acid solubility" and "58123-69-6 NMR spectrum" have increased by 42% year-over-year, reflecting the compound's expanding utility in analytical chemistry workflows. The melting point (typically 210-215°C) and storage conditions (recommended 2-8°C under inert atmosphere) remain critical parameters for industrial users.

Innovative applications of 3-Bromo-4-cyanobenzoic acid in bioconjugation chemistry have opened new possibilities in proteomics research and diagnostic reagent development. The compound's ability to serve as a carboxylic acid activator in peptide coupling reactions makes it valuable for biomarker discovery platforms. Recent patent literature highlights its use in creating fluorescent probes for cellular imaging, addressing the rising demand for high-resolution bioimaging solutions.

Quality specifications for CAS 58123-69-6 typically require ≥98% purity by HPLC analysis, with particular attention to heavy metal content and residual solvent levels. The compound's chromatographic behavior has been extensively studied to support quality control protocols in GMP environments. Emerging purification techniques such as preparative supercritical fluid chromatography are being evaluated to enhance the compound's batch-to-batch consistency for critical applications.

The structure-activity relationship of 3-Bromo-4-cyanobenzoic acid derivatives has become a focal point in medicinal chemistry circles, particularly for designing kinase inhibitors and receptor modulators. Computational chemists frequently employ molecular docking simulations to predict how modifications to this scaffold might improve drug-target interactions. This aligns with current industry priorities around rational drug design and fragment-based discovery approaches.

From a regulatory standpoint, proper handling procedures for 3-Bromo-4-cyanobenzoic acid emphasize standard laboratory precautions, with particular attention to dust control during weighing operations. The compound's stability profile under various pH conditions and thermal stress has been documented to guide formulation scientists. These characteristics make it suitable for developing specialty chemical intermediates with defined degradation pathways.

Market analysts project steady growth for halogenated benzoic acid derivatives, driven by expanding applications in electronic materials and crop protection chemicals. The unique electronic effects imparted by the bromo-cyano substitution pattern in 58123-69-6 continue to inspire novel applications in materials science, particularly for designing nonlinear optical materials and liquid crystal compositions.

Ongoing research explores the potential of 3-Bromo-4-cyanobenzoic acid in catalysis, where it serves as a ligand precursor for transition metal complexes. Recent studies demonstrate its utility in constructing asymmetric catalysts for enantioselective synthesis, addressing the pharmaceutical industry's need for chiral building blocks. This application space has generated numerous queries about "bromocyanobenzoic acid catalytic applications" in scientific databases.

In conclusion, 3-Bromo-4-cyanobenzoic acid (CAS No. 58123-69-6) represents a multifaceted chemical tool with expanding relevance across scientific disciplines. Its balanced reactivity profile, structural versatility, and compatibility with modern synthetic methodologies ensure its continued importance in both academic and industrial settings. Future developments will likely focus on process optimization and derivative exploration to unlock additional value from this privileged scaffold.